Cas no 885269-53-4 ((6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-yl)-acetic Acid)

• Product Name: (6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-yl)-acetic Acid
• CAS No: 885269-53-4
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• MDL: MFCD04114328
• CID: 710653
• Update Time: 2025-11-02

(6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-yl)-acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Naphthaleneaceticacid, 6-fluoro-1,2,3,4-tetrahydro-
• (6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-yl)acetic acid
• (6-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-2-YL)ACETIC ACID,
• 2-(6-fluoro-1,2,3,4-tetrahydronaphthalen-2-yl)acetic acid
• 2-Naphthaleneaceticacid,6-fluoro-1,2,3,4-tetrahydro
• (6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-yl)-acetic acid
• 6-Fluoro-1,2,3,4-tetrahydro-2-naphthaleneacetic acid (ACI)
• (6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-yl)-acetic Acid

• MDL： MFCD04114328
• Inchi： 1S/C12H13FO2/c13-11-4-3-9-5-8(6-12(14)15)1-2-10(9)7-11/h3-4,7-8H,1-2,5-6H2,(H,14,15)
• InChI Key： JJRFXMTURKSVLL-UHFFFAOYSA-N
• SMILES： O=C(CC1CCC2C(=CC=C(C=2)F)C1)O

Computed Properties

• Exact Mass: 208.09000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6

Experimental Properties

• PSA: 37.30000
• LogP: 2.40530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on (6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-yl)-acetic Acid

Comprehensive Guide to (6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-yl)-acetic Acid (CAS No. 885269-53-4): Properties, Applications, and Market Insights

(6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-yl)-acetic Acid (CAS No. 885269-53-4) is a fluorinated tetralin derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its unique fluoro-substituted tetralin structure, serves as a key intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for "6-Fluoro tetralin acetic acid applications" or "CAS 885269-53-4 supplier," reflecting its growing importance in drug discovery and material science.

The molecular structure of (6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-yl)-acetic Acid features a fluorine atom at the 6-position of the tetralin ring, which enhances its electronic properties and potential interactions with biological targets. This modification makes it particularly valuable for designing central nervous system (CNS) drugs, as fluorinated compounds often exhibit improved metabolic stability and blood-brain barrier penetration. Recent studies on "fluorinated tetralin derivatives in medicine" highlight its relevance in developing novel therapeutics for neurological disorders.

In pharmaceutical applications, 885269-53-4 is primarily utilized as a building block for chiral synthesis. Its tetralin-acetic acid scaffold provides a versatile platform for creating optically active compounds, addressing the rising demand for "enantioselective synthesis intermediates." The compound's compatibility with various coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig, makes it indispensable in modern medicinal chemistry workflows.

The global market for 6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-yl acetic acid has shown steady growth, driven by increasing R&D investments in fluorinated pharmaceuticals. Market analysis reveals heightened interest in "high-purity CAS 885269-53-4" from contract research organizations (CROs) and academic laboratories. Regulatory trends favoring fluorinated drug candidates further amplify its commercial potential, with suppliers emphasizing "GMP-grade fluorinated intermediates" to meet stringent quality requirements.

From a synthetic chemistry perspective, (6-Fluoro-tetralin-2-yl)acetic acid demonstrates remarkable stability under standard reaction conditions. Its carboxylic acid functionality allows straightforward derivatization into esters, amides, or ketones, answering frequent queries about "modification methods for 885269-53-4." Recent publications describe innovative uses in metal-organic frameworks (MOFs) construction, where its rigid backbone contributes to porous material design.

Environmental and safety profiles of CAS 885269-53-4 comply with modern green chemistry principles. Unlike some fluorinated compounds, it exhibits favorable biodegradability metrics, addressing concerns about "sustainable fluorochemicals." Manufacturers have developed energy-efficient production processes, reducing the carbon footprint associated with traditional tetralin derivative synthesis methods.

Analytical characterization of (6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-yl)-acetic Acid typically involves HPLC purity testing and chiral separation techniques, responding to the prevalent search for "analytical methods for fluorinated tetralins." Advanced spectroscopic methods, including 19F NMR and X-ray crystallography, provide unambiguous structural confirmation, crucial for patent applications and regulatory submissions.

Emerging applications in material science have expanded the utility of 885269-53-4 beyond pharmaceuticals. Its incorporation into liquid crystal formulations and organic semiconductors answers growing inquiries about "fluorinated aromatics in electronics." The compound's ability to modify electronic band gaps makes it attractive for optoelectronic device development.

Storage and handling recommendations for 6-Fluoro-tetralin acetic acid emphasize protection from moisture and oxidation, with technical queries often focusing on "long-term stability of CAS 885269-53-4." Industry best practices suggest inert atmosphere storage and the use of stabilized solvent systems for extended shelf life, particularly for bulk pharmaceutical ingredients manufacturing.

Future research directions for (6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-yl)-acetic Acid include exploration of its catalytic asymmetric synthesis and development of continuous flow production methods. These advancements respond to the pharmaceutical industry's demand for "cost-effective fluorinated building blocks" and "green synthetic routes," positioning CAS 885269-53-4 as a compound of enduring scientific and commercial significance.